(E)-3-(furan-2-yl)-N-(2-phenoxypyrimidin-5-yl)acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-(2-phenoxypyrimidin-5-yl)prop-2-enamide
• InChI: InChI=1S/C17H13N3O3/c21-16(9-8-14-7-4-10-22-14)20-13-11-18-17(19-12-13)23-15-5-2-1-3-6-15/h1-12H,(H,20,21)/b9-8+
• InChI Key: FZSKIEKFVPNYBM-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=NC=C(C=N2)NC(=O)C=CC3=CC=CO3
• Isomeric SMILES: C1=CC=C(C=C1)OC2=NC=C(C=N2)NC(=O)/C=C/C3=CC=CO3
• Molecular Formula: C17H13N3O3
• Molecular Weight: 307.30 g/mol

Description

(E)-3-(furan-2-yl)-N-(2-phenoxypyrimidin-5-yl)acrylamide is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of protein kinase CK2, an enzyme that plays a crucial role in cell growth and proliferation.

Scientific Research Applications

Mitigating Food Contaminants

One significant application area for compounds related to "(E)-3-(furan-2-yl)-N-(2-phenoxypyrimidin-5-yl)acrylamide" is in mitigating toxic compounds like acrylamide and furanic compounds in food. Acrylamide, furan, and 5-hydroxymethylfurfural (HMF) are known toxins formed in various heat-treated foods, potentially carcinogenic to humans. Research has explored interventions to reduce their levels in food products, thereby reducing consumer intake. Technological measures such as using asparaginase and thermal input reduction strategies have been discussed extensively for their potential application at the industrial level to mitigate the presence of these compounds in food products (Anese, Manzocco, Calligaris, & Nicoli, 2013).

Biochemical and Pharmacological Studies

Another research focus is the biochemical synthesis and pharmacological applications of furan and acrylamide derivatives. For example, the enantioselective synthesis of E-2-cyano-3-(furan-2-yl) acrylamide using marine and terrestrial fungi highlights the potential of these compounds in green chemistry and organic synthesis. The study demonstrates the use of filamentous fungi for the ene-reduction of acrylamide derivatives, yielding compounds with potential pharmaceutical applications (Jimenez et al., 2019).

Drug Discovery and Development

Compounds structurally related to "(E)-3-(furan-2-yl)-N-(2-phenoxypyrimidin-5-yl)acrylamide" also find application in drug discovery, particularly as kinase inhibitors. Research into furanopyrimidine derivatives for Aurora and epidermal growth factor receptor (EGFR) kinase activity has led to the identification of potent inhibitors with significant antiproliferative activity in cancer cell lines. Such studies underscore the role of acrylamide and furan derivatives in developing new therapeutic agents (Coumar et al., 2010).